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Mechanism of Action: A Detailed View

Amprolium HCl is a structural analog of thiamine. Its anticoccidial activity stems from competitively

blocking the thiamine transporters of Eimeria species [1] [2] [3]. The following diagram illustrates this

competitive inhibition and its consequences:
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Amprolium competitively inhibits thiamine uptake in Eimeria parasites.

Competitive Inhibition: The parasite's thiamine transporter mistakenly recognizes amprolium's

similar structure and imports it instead of thiamine [1] [2].
Metabolic Blockade: Without adequate thiamine, a vital cofactor in carbohydrate metabolism, the

parasite cannot generate energy [2].
Stage-Specific Efficacy: This mechanism is particularly effective during schizogony, a phase with

high thiamine demand for rapid parasite multiplication [3].

Efficacy and Key Considerations for Researchers
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Efficacy in Poultry

A 2021 meta-analysis of eight anticoccidial sensitivity trials in the U.S. confirmed that amprolium

hydrochloride at 125 ppm in feed significantly improved performance in birds challenged with field

isolates of Eimeria [3].

Average Daily Gain: Increased from 41.2 g (infected control) to 46.7 g [3].
Feed Conversion Ratio (FCR): Improved from 1.88 to 1.65 [3].

Resistance Development

Resistance to amprolium is a documented concern and can develop under selective pressure [4] [5].

Experimental Evidence: One laboratory study demonstrated that high-level resistance in E. tenella
developed gradually over 6 passages when a large number of oocysts were exposed to the drug [4].
Current Status: Despite its long use, amprolium is often noted for having fewer resistance issues
compared to other synthetics, and recent field studies confirm its ongoing efficacy [6] [3].

Dosage in Different Species

Proper dosing is critical for efficacy and safety, as high doses can induce thiamine deficiency in the host.

Species Dosage Regimen
Route &
Duration

Key Notes

Chickens (for
fattening)

125 mg/kg complete feed

[7]

In feed

(preventive)

Considered safe at this level; margin

of safety is at least 5 [7].

Goat Kids (for
treatment)

50 mg/kg [8] Oral; for 5

days

10 mg/kg was ineffective. 50 mg/kg

significantly reduced oocyst shedding
[8].

Dogs & Cats
(off-label)

300-400 mg/kg (total
dose) or 60-100 mg/kg

[1] [2]

Oral; for 5-7
days

Use is off-label; high doses may
cause thiamine deficiency [1].
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Research and Development Insights

Analytical Methods

A 2025 study developed and validated two novel methods (spectrophotometric and spectrofluorimetric) for

detecting amprolium in complex matrices like pharmaceutical wastewater [9]. The methods are based on

amprolium's reaction with Eosin Y, forming an orange-red ion-pair complex that can be measured.

Detection Limits: The more sensitive spectrophotometric method has a lower detection limit of 45
ng/mL for amprolium [9].

Application: Useful for environmental monitoring and residue studies.

Combination and Alternative Strategies

Research into combining amprolium with other compounds shows variable results.

With Probiotics: A 2025 study found that while amprolium monotherapy was effective, its
combination with a probiotic complex did not yield superior results and, unexpectedly, led to higher

intestinal lesion scores in challenged broilers [10].

Regulatory Status in the EU

Amprolium hydrochloride is not currently authorized as a feed additive in the European Union [7] [5]. It

is, however, available for use as a veterinary medicinal product to treat clinical coccidiosis outbreaks [5].

In summary, for fellow researchers and drug development professionals:

Amprolium HCl remains a valuable tool for coccidiosis control, particularly in antibiotic-free poultry
production, due to its distinct, non-antibacterial mechanism [3].

Its well-understood thiamine antagonism provides a clear pathway for structure-activity relationship
studies.

Key research gaps include a detailed molecular understanding of the thiamine transporter interaction
and optimizing strategies to delay resistance and enhance efficacy through rational combinations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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